![molecular formula C15H17N3O4S B7514099 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid](/img/structure/B7514099.png)
2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid
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Overview
Description
2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid, also known as BTA-EG6, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the benzothiazole family and is a derivative of the well-known compound thioflavin T. BTA-EG6 has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid is not fully understood, but it is believed to bind to amyloid fibrils through interactions with the benzothiazole and pyrrolidine moieties. This compound has been shown to have a high binding affinity for amyloid fibrils, making it a useful tool for detecting and studying these aggregates.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of amyloid fibril formation and the disaggregation of pre-formed fibrils. This compound has also been shown to have antioxidant properties and to protect against oxidative stress-induced cell death. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid in lab experiments is its high binding affinity for amyloid fibrils, making it a useful tool for studying these aggregates. Additionally, this compound is commercially available, making it accessible to researchers. However, the synthesis of this compound is a complex process that requires expertise in organic chemistry, and the compound is relatively expensive. Additionally, this compound has limitations in terms of its specificity, as it has been shown to bind to a variety of amyloidogenic proteins, making it less useful for studying specific disease-related aggregates.
Future Directions
There are several future directions for research involving 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid. One potential area of research is the development of more specific and selective amyloid fibril probes, which would allow for more targeted studies of disease-related aggregates. Additionally, this compound could be used in combination with other compounds to develop novel therapeutic strategies for diseases such as Alzheimer's and Parkinson's. Finally, this compound could be used in the development of diagnostic tools for the early detection of amyloid plaques in Alzheimer's disease.
Synthesis Methods
2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid can be synthesized using a multi-step process that involves the reaction of thioflavin T with a variety of reagents. The synthesis of this compound is a complex process that requires expertise in organic chemistry and access to specialized equipment. While the synthesis of this compound is challenging, it has been successfully synthesized by several research groups, and the compound is commercially available.
Scientific Research Applications
2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has been used in a variety of scientific research applications, including the study of protein aggregation, amyloid fibril formation, and the detection of amyloid plaques in Alzheimer's disease. This compound has been shown to bind specifically to amyloid fibrils, making it a useful tool for studying the formation and structure of these aggregates. Additionally, this compound has been used to study the effects of small molecules and peptides on protein aggregation, providing insight into potential therapeutic strategies for diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[2-oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4S/c19-13(8-22-9-14(20)21)16-10-3-4-11-12(7-10)23-15(17-11)18-5-1-2-6-18/h3-4,7H,1-2,5-6,8-9H2,(H,16,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMUONNACBDUKLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC3=C(S2)C=C(C=C3)NC(=O)COCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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